Strevertene B
Overview
Description
Strevertene B is a natural product found in Streptomyces with data available.
Scientific Research Applications
Antifungal Applications
Strevertene B, along with strevertene A, has been identified as a polyene antibiotic produced by Streptomyces psammoticus . These compounds have demonstrated potent antifungal properties, showing inhibitory effects against a variety of fungal pathogens such as Alternaria mali, Aspergillus oryzae, Cylindrocarpon destructans, Colletotrichum orbiculare, Fusarium oxysporum f.sp. lycopersici, and Sclerotinia sclerotiorum. The efficacy of strevertene B in controlling diseases like Fusarium wilt in tomato plants highlights its potential in agricultural applications, particularly as a biocontrol agent to protect crops against fungal diseases. The disease control effectiveness of strevertenes, comparable to that of chemical fungicides like benomyl, underscores their potential as eco-friendly alternatives to chemical pesticides in agriculture (Kim, J., Han, J., Lee, S. C., Lee, D., Hwang, I., & Kim, B., 2011).
Chemical Characterization and Synthesis
The absolute stereochemistry of strevertenes, including strevertene B, has been established using the CD exciton chirality method. This foundational research on strevertene's stereochemistry is crucial for understanding its biological activity and for the development of synthetic analogs with potentially enhanced efficacy or stability. The detailed structural elucidation of strevertenes sets the stage for synthetic chemists to design and synthesize these compounds or their derivatives, potentially leading to new antifungal drugs or agricultural chemicals (Guo, J., Schlingmann, G., Carter, G., Nakanishi, K., & Berova, N., 2000).
Biosynthetic Gene Clusters and Microbial Diversity
Research has also delved into the biosynthesis and genetic underpinnings of strevertene production in Streptomyces species. Understanding the biosynthetic pathways and gene clusters responsible for strevertene production not only sheds light on the natural roles of these compounds in microbial ecology but also opens avenues for biotechnological applications. By manipulating these biosynthetic pathways, it may be possible to enhance the production of strevertenes or create novel compounds with improved properties for medical or agricultural use (Low, Z., Pang, L., Ding, Y., Cheang, Q. W., Hoang, K. L. M., Tran, H. T., Li, J., Liu, X., Kanagasundaram, Y., Yang, L., & Liang, Z.-X., 2018).
properties
Product Name |
Strevertene B |
|---|---|
Molecular Formula |
C32H50O10 |
Molecular Weight |
594.7 g/mol |
IUPAC Name |
(3R,4S,6S,8S,12R,14R,15R,16R,17E,19E,21E,23E,25E,27S,28R)-3-ethyl-4,6,8,12,14,16-hexahydroxy-27,28-dimethyl-2-oxo-1-oxacyclooctacosa-17,19,21,23,25-pentaene-15-carboxylic acid |
InChI |
InChI=1S/C32H50O10/c1-4-26-28(37)20-25(35)18-23(33)15-13-16-24(34)19-29(38)30(31(39)40)27(36)17-12-10-8-6-5-7-9-11-14-21(2)22(3)42-32(26)41/h5-12,14,17,21-30,33-38H,4,13,15-16,18-20H2,1-3H3,(H,39,40)/b6-5+,9-7+,10-8+,14-11+,17-12+/t21-,22+,23-,24+,25-,26+,27+,28-,29+,30-/m0/s1 |
InChI Key |
CBRAUJSCEKZDDA-HHSBRKDXSA-N |
Isomeric SMILES |
CC[C@@H]1[C@H](C[C@H](C[C@H](CCC[C@H](C[C@H]([C@H]([C@@H](/C=C/C=C/C=C/C=C/C=C/[C@@H]([C@H](OC1=O)C)C)O)C(=O)O)O)O)O)O)O |
Canonical SMILES |
CCC1C(CC(CC(CCCC(CC(C(C(C=CC=CC=CC=CC=CC(C(OC1=O)C)C)O)C(=O)O)O)O)O)O)O |
synonyms |
strevertene B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-5-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-6-(hydroxymethyl)-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)-2-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol](/img/structure/B1248742.png)
